Cas no 14031-02-8 ((4-amino-3,5-dimethylphenyl)sulfanylformonitrile)

• Product Name: (4-amino-3,5-dimethylphenyl)sulfanylformonitrile
• CAS No: 14031-02-8
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 220350
• PubChem ID: 2302323
• Update Time: 2025-04-19

(4-amino-3,5-dimethylphenyl)sulfanylformonitrile Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-amino-3,5-dimethylphenyl ester
• (4-amino-3,5-dimethylphenyl) thiocyanate
• 4-AMINO-3,5-DIMETHYLPHENYL THIOCYANATE
• 2,6-Dimethyl-4-thiocyanato-anilin
• 2,6-dimethyl-4-thiocyanato-aniline
• 2,6-dimethyl-4-thiocyanatobenzenamine
• 2,6-dimethyl-4-thiocyanoaniline
• Z56938875
• Thiocyanic acid, 4-amino-3,5-dimethylphenyl ester
• AKOS008967126
• DTXSID20367864
• EN300-06908
• [(4-amino-3,5-dimethylphenyl)sulfanyl]formonitrile
• AB01323218-02
• 2,6-Dimethyl-4-thiocyanatoaniline
• MFCD00649562
• CS-0220545
• 14031-02-8
• NCGC00328048-01
• (4-amino-3,5-dimethylphenyl)sulfanylformonitrile

• Inchi： 1S/C9H10N2S/c1-6-3-8(12-5-10)4-7(2)9(6)11/h3-4H,11H2,1-2H3
• InChI Key： WFKTVTOQIRALCU-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 178.05600
• Monoisotopic Mass: 178.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.19
• Boiling Point: 316.8°Cat760mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.614
• PSA: 75.11000
• LogP: 3.03998